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Compound of Interest

2H-1-Benzopyran-2-one, 7-
Compound Name:

ethoxy-4-ethyl-
CAS No.: 116482-94-1

Cat. No.: B11152059

Get Quote

\ J

This guide provides an in-depth analysis of the spectroscopic data for 7-ethoxy-4-
ethylcoumarin, a fluorescent heterocyclic compound with applications in various scientific fields,
including as a fluorescent probe. As experimental spectra for this specific derivative are not
readily available in public databases, this document presents a detailed, predicted
spectroscopic profile based on established principles and data from closely related analogs,
such as 7-ethoxy-4-methylcoumarin and 7-ethoxycoumarin. This approach offers a robust
framework for the identification and characterization of 7-ethoxy-4-ethylcoumarin in a research
setting.

Molecular Structure and Numbering

The structural integrity of any spectroscopic analysis rests on a clear understanding of the
molecule's framework. The numbering convention for the coumarin core is essential for the
unambiguous assignment of NMR signals.
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NMR Acquisition Workflow
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Caption: A simplified workflow for NMR data acquisition.

Infrared (IR) Spectroscopy
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IR spectroscopy provides valuable information about the functional groups present in a

molecule. The predicted IR absorption bands for 7-ethoxy-4-ethylcoumarin are based on the

known absorptions of coumarin derivatives. [1][2]

Predicted IR Absorption Data (KBr Pellet)
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The most characteristic peak in the IR spectrum of a coumarin is the strong absorption of the
lactone carbonyl group, typically found between 1700 and 1750 cm~1. [1]

Experimental Protocol for FT-IR Spectroscopy (KBr
Pellet Method)

The KBr pellet method is a common technique for obtaining the IR spectrum of a solid sample.

[3]
e Sample Preparation:

o Thoroughly grind 1-2 mg of 7-ethoxy-4-ethylcoumarin with approximately 100-200 mg of
dry, spectroscopy-grade potassium bromide (KBr) in an agate mortar.

o The mixture should be a fine, homogeneous powder. [4]2. Pellet Formation:
o Transfer the powder into a pellet die.

o Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or
translucent pellet. [5]3. Data Acquisition:

o Record a background spectrum of the empty sample compartment.
o Place the KBr pellet in the sample holder and acquire the sample spectrum.
o Typically, 16-32 scans are co-added at a resolution of 4 cm~1.

o Data Presentation: The spectrum is usually plotted as transmittance (%) versus wavenumber
(cm™2).

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which aids in its identification.

Predicted Mass Spectrum Data (Electron lonization - El)

e Molecular lon (M+): m/z 218 (corresponding to the molecular formula C13H1403)
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e Major Fragments:
o m/z 190: Loss of ethylene (Cz2Ha4) from the ethoxy group.
o m/z 189: Loss of an ethyl radical (*Cz2Hs) from the C4 position.
o m/z 162: Subsequent loss of carbon monoxide (CO) from the m/z 190 fragment.
o m/z 161: Loss of an ethyl radical from the ethoxy group followed by the loss of CO.

The fragmentation of coumarins under El conditions often involves the loss of CO from the
pyrone ring. [6]For 7-ethoxycoumarin, a prominent fragmentation pathway is the loss of an
ethylene molecule from the ethoxy group. [7]A similar fragmentation pattern is expected for 7-
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Caption: Predicted major fragmentation pathways for 7-ethoxy-4-ethylcoumarin.

Experimental Protocol for Mass Spectrometry (EI-MS)

o Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,
typically via a direct insertion probe or by gas chromatography if the compound is sufficiently
volatile and thermally stable.

« lonization: Use a standard electron ionization source with an electron energy of 70 eV.

e Mass Analysis: Scan a mass range appropriate for the expected molecular weight and
fragments (e.g., m/z 40-300).

» Detection: Use an electron multiplier or other suitable detector to record the ion signals.
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o Data Presentation: The mass spectrum is plotted as relative intensity versus mass-to-charge
ratio (m/z).

Conclusion

This technical guide provides a comprehensive predicted spectroscopic profile of 7-ethoxy-4-
ethylcoumarin, including *H NMR, 3C NMR, IR, and mass spectrometry data. The provided
experimental protocols offer a standardized approach for acquiring high-quality data for this
compound. While the presented data is based on well-established spectroscopic principles and
analysis of close analogs, it is crucial to confirm these predictions with experimental data once
the compound is synthesized or isolated. This guide serves as a valuable resource for
researchers in the fields of chemistry, materials science, and drug development for the
identification and characterization of 7-ethoxy-4-ethylcoumarin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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